Cas no 1754-88-7 (phosphorane,ethylidenetriphenyl-)

phosphorane,ethylidenetriphenyl- structure
1754-88-7 structure
Product Name:phosphorane,ethylidenetriphenyl-
CAS No:1754-88-7
Molecular Formula:C20H19P
Molecular Weight:290.33866
CID:865619

phosphorane,ethylidenetriphenyl- Properties

Names and Identifiers

    • phosphorane,ethylidenetriphenyl-
    • ethylidene(triphenyl)-λ<sup>5</sup>-phosphane

Computed Properties

  • Exact Mass: 290.12257
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 290.122
  • Heavy Atom Count: 21
  • Complexity: 300
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5

Experimental Properties

  • LogP: 3.80260
  • PSA: 0
  • Refractive Index: 1.609
  • Boiling Point: 441.8°C at 760 mmHg
  • Flash Point: 221°C
  • Density: 1.09

phosphorane,ethylidenetriphenyl- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
Y1052431-5g
Ethylidenetriphenylphosphorane
1754-88-7 95%
5g
$1135 2022-04-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY272138-5g
Ethylidenetriphenylphosphorane
1754-88-7 ≥95%
5g
9400.0

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